Cas no 56586-13-1 (2-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-methylcyclohexane-1-carboxylic acid
• CAS No: 56586-13-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00074907
• CID: 368355
• PubChem ID: 85811
• Update Time: 2025-04-19

2-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-methyl-
• 2-METHYL-1-CYCLOHEXANECARBOXYLIC ACID
• 2-Methyl-1-cyclohexanecarboxylic acid, mixture of cis and trans
• 2-Methyl-2-cyclohexanoic acid
• 2-Methyl-cyclohexancarbonsaeure
• 2-Methylcyclohexane-1-carboxylic acid
• 2-methyl-cyclohexanecarboxylic acid
• 6-Methyl-1-cyclohexanecarboxylic acid
• cis
• Cyclohexanecarboxylic acid,2-methyl
• EINECS 260-272-3
• trans 2-methyl-cyclohexane carboxylic acid
• 2-Methylcyclohexanecarboxylic acid
• DTXSID10901211
• trans-2-Methylcyclohexanecarboxylic acid
• MFCD00074907
• EINECS 239-227-7
• NS00087737
• EN300-243387
• Cyclohexanecarboxylic acid, 2-methyl-
• SCHEMBL301766
• AS-39427
• 2-Methylcyclohexanecarboxylicacid
• 2-METHYL-1-CYCLOHEXANECARBOXYLICACID
• AKOS005426720
• NoName_295
• Cyclohexanecarboxylic acid, 2-methyl-, trans-
• AI3-33905
• AI3-21681
• CS-W018286
• NS00084472
• 56586-13-1
• SY100494
• (+/-)-2-methyl-1-cyclohexane-carboxylic acid
• STK281789
• 2-Methylcyclohexanecarboxylic Acid;
• 2-methylcyclohexane-1-carboxylic acid

• MDL： MFCD00074907
• Inchi： 1S/C8H14O2/c1-6-4-2-3-5-7(6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： VSKXJRZPVDLHFY-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C)=O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.009 g/mL at 25 °C(lit.)
• Boiling Point: 241-242 °C/746 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.4633(lit.)
• PSA: 37.30000
• LogP: 1.89730
• Solubility: Not available

2-methylcyclohexane-1-carboxylic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids